Cas no 2137930-47-1 (5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137930-47-1
• MF: C₉H₁₆FN₃O₂S
• MW: 249.305644035339
• CID: 5934391
• PubChem ID: 165462959
• Update Time: 2025-08-04

5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137930-47-1
• EN300-782850
• 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C9H16FN3O2S/c1-4-5-13-8(6-7(2)3)11-12-9(13)16(10,14)15/h7H,4-6H2,1-3H3
• InChI Key： HAKKWIQBMVLDON-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC(C)C)N1CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 249.09472610g/mol
• Monoisotopic Mass: 249.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride

5-(2-Methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl Fluoride (CAS No. 2137930-47-1): A Comprehensive Overview

5-(2-Methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137930-47-1) is a specialized sulfonyl fluoride derivative with a unique triazole backbone. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry, agrochemicals, and material science. The presence of both sulfonyl fluoride and triazole functional groups makes it a versatile building block for synthesizing more complex molecules.

One of the most searched questions about 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride is its role in click chemistry. Researchers are particularly interested in how the sulfonyl fluoride group can participate in selective reactions, making it valuable for bioconjugation and drug discovery. The compound's stability under physiological conditions is another hot topic, as it opens doors for proteomics and chemical biology applications.

The triazole ring in 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride contributes to its hydrogen bonding capabilities, which are crucial for interactions with biological targets. This feature has led to its exploration in enzyme inhibition studies, particularly for diseases where protein-protein interactions play a key role. The 2-methylpropyl and propyl side chains further enhance its lipophilicity, making it suitable for crossing cell membranes.

In the field of agrochemicals, 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride is being studied for its potential as a pesticide intermediate. The sulfonyl fluoride moiety is known for its ability to modify enzymes in pests, offering a new mechanism of action. This aligns with the growing demand for sustainable pest control solutions that minimize environmental impact.

From a synthetic chemistry perspective, the compound's reactivity is a frequent topic of discussion. The sulfonyl fluoride group is highly electrophilic, allowing for nucleophilic substitutions under mild conditions. This property is particularly useful in late-stage functionalization of complex molecules, a strategy increasingly adopted in pharmaceutical manufacturing.

The stability of 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride under various conditions is another area of interest. Unlike some other sulfonyl fluorides, this compound demonstrates remarkable stability in aqueous environments, which is critical for biological applications. This characteristic has sparked investigations into its use as a probe molecule for studying enzymatic processes.

Recent advancements in high-throughput screening have highlighted the potential of 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride as a chemical tool for target identification. Its ability to form covalent bonds with specific amino acids makes it valuable for activity-based protein profiling, a technique gaining traction in drug development pipelines.

The compound's solubility profile is frequently queried by researchers. 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride exhibits moderate solubility in organic solvents like DMSO and acetonitrile, which is advantageous for laboratory handling. However, its limited water solubility presents challenges for certain biological assays, prompting studies into formulation strategies.

In material science, the triazole-sulfonyl fluoride combination offers interesting possibilities for polymer modification. The compound's ability to participate in crosslinking reactions makes it a candidate for developing functional materials with tailored properties. This application aligns with current trends in smart materials research.

Safety considerations for handling 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride are another common search topic. While not classified as highly hazardous, standard precautions for sulfonyl fluorides should be observed, including proper ventilation and personal protective equipment. The compound's stability under normal storage conditions is generally good, but moisture should be avoided to prevent hydrolysis.

The synthesis route for 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride typically involves multi-step organic synthesis starting from commercially available triazole precursors. Optimization of this process is an active area of research, with particular focus on improving yield and purity while minimizing byproducts.

Analytical characterization of 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride commonly employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The distinct spectral features of both the triazole and sulfonyl fluoride moieties facilitate unambiguous identification, a crucial aspect for quality control in research applications.

Looking ahead, the potential of 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride in fragment-based drug discovery is particularly exciting. Its relatively small size combined with reactive functionality makes it an ideal candidate for lead compound development, especially in targeting challenging protein surfaces.

The commercial availability of 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride has improved in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, with purity levels suitable for different applications, from screening libraries to process chemistry.

In conclusion, 5-(2-methylpropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137930-47-1) represents a fascinating intersection of medicinal chemistry, chemical biology, and material science. Its unique combination of reactivity and stability continues to inspire innovative applications across multiple scientific disciplines.